![molecular formula C21H19BrN4O B216135 3-(4-Bromophenyl)[1,2,4]triazolo[4,3-b]pyridazin-6-yl 4-sec-butylphenyl ether](/img/structure/B216135.png)
3-(4-Bromophenyl)[1,2,4]triazolo[4,3-b]pyridazin-6-yl 4-sec-butylphenyl ether
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-Bromophenyl)[1,2,4]triazolo[4,3-b]pyridazin-6-yl 4-sec-butylphenyl ether, also known as BPTP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BPTP belongs to the class of triazolopyridazine compounds, which have been studied for their pharmacological properties.
Mechanism of Action
The mechanism of action of 3-(4-Bromophenyl)[1,2,4]triazolo[4,3-b]pyridazin-6-yl 4-sec-butylphenyl ether is not fully understood, but it is believed to act as an antagonist of the TRPC6 ion channel. TRPC6 is a calcium-permeable ion channel that plays a role in various physiological processes, including muscle contraction and cell proliferation. By blocking the activity of TRPC6, this compound may have potential therapeutic effects in various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit the activity of TRPC6 in a dose-dependent manner. In vivo studies have shown that this compound can reduce the growth of cancer cells in mice and improve cognitive function in rats.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(4-Bromophenyl)[1,2,4]triazolo[4,3-b]pyridazin-6-yl 4-sec-butylphenyl ether in lab experiments is its specificity for TRPC6. By selectively targeting TRPC6, this compound can provide insight into the role of this ion channel in various physiological processes. However, one limitation of using this compound is its potential off-target effects. This compound may interact with other ion channels or proteins, leading to unintended effects.
Future Directions
There are several future directions for the study of 3-(4-Bromophenyl)[1,2,4]triazolo[4,3-b]pyridazin-6-yl 4-sec-butylphenyl ether. One direction is the development of this compound analogs with improved pharmacological properties. Another direction is the study of this compound in other disease models, such as cardiovascular disease and diabetes. Additionally, the use of this compound as a tool for studying the function of TRPC6 in various physiological processes warrants further investigation.
Synthesis Methods
3-(4-Bromophenyl)[1,2,4]triazolo[4,3-b]pyridazin-6-yl 4-sec-butylphenyl ether can be synthesized using a multistep process that involves the reaction of 4-bromoaniline with 2,4-dichloro-5-nitropyridazine to form 3-(4-bromophenyl)pyridazine. This compound is then reacted with sodium azide and copper sulfate to form 3-(4-bromophenyl)[1,2,4]triazolo[4,3-b]pyridazine. Finally, the compound is coupled with 4-sec-butylphenol using a palladium catalyst to form this compound.
Scientific Research Applications
3-(4-Bromophenyl)[1,2,4]triazolo[4,3-b]pyridazin-6-yl 4-sec-butylphenyl ether has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, this compound has been studied for its potential as a drug candidate for the treatment of various diseases, including Alzheimer's disease and cancer. In neuroscience, this compound has been studied for its potential as a tool for studying the function of ion channels. In cancer research, this compound has been studied for its potential as a tool for the development of new cancer therapies.
properties
Molecular Formula |
C21H19BrN4O |
---|---|
Molecular Weight |
423.3 g/mol |
IUPAC Name |
3-(4-bromophenyl)-6-(4-butan-2-ylphenoxy)-[1,2,4]triazolo[4,3-b]pyridazine |
InChI |
InChI=1S/C21H19BrN4O/c1-3-14(2)15-6-10-18(11-7-15)27-20-13-12-19-23-24-21(26(19)25-20)16-4-8-17(22)9-5-16/h4-14H,3H2,1-2H3 |
InChI Key |
GEAWCXUYEPJNLM-UHFFFAOYSA-N |
SMILES |
CCC(C)C1=CC=C(C=C1)OC2=NN3C(=NN=C3C4=CC=C(C=C4)Br)C=C2 |
Canonical SMILES |
CCC(C)C1=CC=C(C=C1)OC2=NN3C(=NN=C3C4=CC=C(C=C4)Br)C=C2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.